N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1011243
InChI:
InChI=1S/C23H21F4N3O3S/c1-32-18-8-3-14(11-19(18)33-2)9-10-28-21(31)13-34-22-29-17(12-20(30-22)23(25,26)27)15-4-6-16(24)7-5-15/h3-8,11-12H,9-10,13H2,1-2H3,(H,28,31)
SMILES:
COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=C(C=C3)F)OC
Molecular Formula:
C23H21F4N3O3S
Molecular Weight:
495.5 g/mol
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide
CAS No.:
Cat. No.: VC1011243
Molecular Formula: C23H21F4N3O3S
Molecular Weight: 495.5 g/mol
* For research use only. Not for human or veterinary use.
![N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H21F4N3O3S |
|---|---|
| Molecular Weight | 495.5 g/mol |
| IUPAC Name | N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide |
| Standard InChI | InChI=1S/C23H21F4N3O3S/c1-32-18-8-3-14(11-19(18)33-2)9-10-28-21(31)13-34-22-29-17(12-20(30-22)23(25,26)27)15-4-6-16(24)7-5-15/h3-8,11-12H,9-10,13H2,1-2H3,(H,28,31) |
| Standard InChI Key | KFFBKNBSPMZLGT-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=C(C=C3)F)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=C(C=C3)F)OC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator